Cas no 19156-49-1 (Ethyl benzothiophene-3-carboxylate)

• Product Name: Ethyl benzothiophene-3-carboxylate
• CAS No: 19156-49-1
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• MDL: MFCD02177119
• CID: 3090529
• PubChem ID: 898679
• Update Time: 2025-06-09

Ethyl benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carboxylic acid ethyl ester
• ethyl 1-benzothiophene-3-carboxylate
• UAA15649
• SCHEMBL9494725
• EN300-124424
• ethylbenzo[b]thiophene-3-carboxylate
• AKOS003282462
• AS-62997
• ethyl benzo[b]thiophene-3-carboxylate
• 19156-49-1
• STK430720
• Ethyl benzothiophene-3-carboxylate

• MDL： MFCD02177119
• Inchi： 1S/C11H10O2S/c1-2-13-11(12)9-7-14-10-6-4-3-5-8(9)10/h3-7H,2H2,1H3
• InChI Key： AYWFFQGZZINDPZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 206.04015073g/mol
• Monoisotopic Mass: 206.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 318.3±15.0 °C at 760 mmHg
• Flash Point: 146.3±20.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl benzothiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Ethyl benzothiophene-3-carboxylate

Comprehensive Guide to Ethyl benzothiophene-3-carboxylate (CAS No. 19156-49-1): Properties, Applications, and Industry Insights

Ethyl benzothiophene-3-carboxylate (CAS No. 19156-49-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative of benzothiophene features a carboxylate group at the 3-position, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for "Ethyl benzothiophene-3-carboxylate uses" or "CAS 19156-49-1 suppliers," reflecting its growing demand in high-value industries.

The compound's molecular structure combines a benzothiophene core with an ethyl ester functional group, offering unique reactivity for cross-coupling reactions and heterocyclic synthesis. Its CAS registry number 19156-49-1 ensures precise identification in global chemical databases, addressing common queries like "how to verify Ethyl benzothiophene-3-carboxylate purity." Recent studies highlight its role in developing OLED materials and biodegradable polymers, aligning with trends in sustainable technology.

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The future of benzothiophene chemistry hinges on derivatives like this ester, especially in personalized medicine and smart materials. With increasing searches for "19156-49-1 custom synthesis," the compound exemplifies the intersection of traditional organic chemistry and cutting-edge technology.